2-[(3Z)-3-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-propan-2-yl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)indol-1-yl]acetamide
• InChI: InChI=1S/C23H21N3O4S2/c1-13(2)26-22(29)20(32-23(26)31)19-16-6-4-5-7-17(16)25(21(19)28)12-18(27)24-14-8-10-15(30-3)11-9-14/h4-11,13H,12H2,1-3H3,(H,24,27)/b20-19-
• InChI Key: NJVBKPDYRDEWHY-VXPUYCOJSA-N
• Canonical SMILES: CC(C)N1C(=O)C(=C2C3=CC=CC=C3N(C2=O)CC(=O)NC4=CC=C(C=C4)OC)SC1=S
• Isomeric SMILES: CC(C)N1C(=O)/C(=C/2\C3=CC=CC=C3N(C2=O)CC(=O)NC4=CC=C(C=C4)OC)/SC1=S
• Molecular Formula: C23H21N3O4S2
• Molecular Weight: 467.6 g/mol

Description

2-[(3Z)-3-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]-N-(4-methoxyphenyl)acetamide is a complex organic compound that features multiple functional groups, including thiazolidine, indole, and acetamide moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(3Z)-3-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]-N-(4-methoxyphenyl)acetamide typically involves multi-step organic reactions. The key steps may include:

Formation of the thiazolidine ring: This can be achieved by reacting a suitable thioamide with an α-haloketone under basic conditions.

Indole synthesis: The indole moiety can be synthesized via Fischer indole synthesis, which involves the reaction of phenylhydrazine with a ketone.

Coupling reactions: The thiazolidine and indole intermediates can be coupled using a suitable linker, such as an acetamide group, under acidic or basic conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This may include:

Catalysis: Using catalysts to enhance reaction rates and selectivity.

Purification: Employing techniques such as recrystallization, chromatography, or distillation to purify the final product.

Chemical Reactions Analysis

Types of Reactions

The compound can undergo various chemical reactions, including:

Oxidation: The thiazolidine and indole moieties can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction of the carbonyl groups can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing agents: Hydrogen peroxide, potassium permanganate.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substitution reagents: Halogens, nucleophiles like amines or thiols.

Major Products Formed

Oxidation products: Sulfoxides, sulfones, or quinones.

Reduction products: Alcohols or amines.

Substitution products: Halogenated or alkylated derivatives.

Scientific Research Applications

Chemistry

Organic Synthesis: Used as an intermediate in the synthesis of more complex molecules.

Catalysis: Potential use as a ligand in catalytic reactions.

Biology

Biological Activity: Investigated for its potential antimicrobial, antiviral, or anticancer properties.

Medicine

Drug Development: Explored as a lead compound for the development of new pharmaceuticals.

Industry

Material Science:

Mechanism of Action

The mechanism of action of this compound would depend on its specific application. For example:

Biological Activity: It may interact with specific enzymes or receptors, inhibiting their activity or modulating their function.

Catalysis: It may act as a ligand, coordinating with metal centers to facilitate catalytic reactions.

Comparison with Similar Compounds

Similar Compounds

Thiazolidinediones: Known for their antidiabetic properties.

Indole derivatives: Widely studied for their diverse biological activities.

Acetamide derivatives: Commonly used in medicinal chemistry.

Uniqueness

The unique combination of thiazolidine, indole, and acetamide moieties in this compound may confer distinct properties, such as enhanced biological activity or improved stability, compared to similar compounds.